Cas no 2228727-32-8 ((1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine)

• Product Name: (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine
• CAS No: 2228727-32-8
• MF: C₁₂H₁₄F₃NS
• MW: 261.306472301483
• CID: 5978537
• PubChem ID: 165629394
• Update Time: 2025-05-23

(1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine
• (1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclobutyl)methanamine
• 2228727-32-8
• EN300-1962033

• Inchi： 1S/C12H14F3NS/c13-12(14,15)17-10-4-1-3-9(7-10)11(8-16)5-2-6-11/h1,3-4,7H,2,5-6,8,16H2
• InChI Key： NOEZTFWZALDNQM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1(CN)CCC1

Computed Properties

• Exact Mass: 261.07990511g/mol
• Monoisotopic Mass: 261.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine

Chemical Profile of (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine and CAS No. 2228727-32-8

Compound (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine, identified by the CAS number 2228727-32-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of derivatives characterized by the presence of a cyclobutyl ring substituted with a phenyl group carrying a trifluoromethylsulfanyl moiety. The unique structural features of this molecule make it an intriguing subject for further investigation, particularly in the context of drug design and molecular interactions.

The cyclobutyl moiety in the molecular structure contributes to the rigidity of the compound, which can influence its binding affinity and selectivity when interacting with biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors and modulators. The phenyl ring appended with a trifluoromethylsulfanyl group introduces additional electronic and steric effects, which can modulate the pharmacokinetic properties of the compound. Such modifications are often employed to enhance metabolic stability, improve solubility, and increase binding affinity to biological receptors.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine-containing substituents due to their ability to influence both physical-chemical properties and biological activity. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance lipophilicity, metabolic stability, and binding interactions. The presence of this group in compound (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine suggests that it may exhibit improved pharmacokinetic profiles compared to analogous compounds lacking such substitutions.

The sulfanyl group attached to the phenyl ring introduces polar characteristics to the molecule, which can affect its solubility and interaction with polar biological targets. This dual nature of the molecule—combining both hydrophobic and hydrophilic elements—makes it a promising candidate for further exploration in medicinal chemistry. Researchers have been exploring similar structural motifs in an attempt to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. Computational modeling techniques have been increasingly used to simulate the interactions between this compound and potential biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For instance, computational studies have suggested that subtle changes in the orientation of the cyclobutyl ring can significantly impact the compound's ability to bind to specific receptors.

The synthesis of (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine presents unique challenges due to its complex structural features. Advanced synthetic methodologies are required to construct the cyclobutyl ring and introduce the trifluoromethylsulfanyl group with high precision. Recent advancements in synthetic chemistry have enabled researchers to achieve higher yields and purities, making it feasible to conduct more extensive biological evaluations.

In conclusion, compound (1-{3-(trifluoromethyl)sulfanylphenyl}cyclobutyl)methanamine represents a promising area of research in pharmaceutical chemistry. Its unique structural features, combined with its potential pharmacokinetic advantages, make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the discovery and development of new therapeutic agents.